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Compound of Interest

Compound Name: L-2-Hydroxyglutaric acid

Cat. No.: B078296 Get Quote

Essential Safety and Handling Guide for L-2-
Hydroxyglutaric Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of L-
2-Hydroxyglutaric acid, a compound recognized for its roles as a neurotoxin and an

oncometabolite.[1] Adherence to these procedural steps is essential for ensuring laboratory

safety and minimizing exposure risk.

Hazard Overview and Classification Discrepancies
L-2-Hydroxyglutaric acid presents a complex hazard profile. While some safety data sheets

(SDS) for the acid form classify it as not a hazardous substance, the disodium salt is identified

as an acute oral toxicant (Category 4), a skin irritant (Category 2), and a serious eye irritant

(Category 2A).[2] Given these conflicting classifications and the compound's known biological

effects, a conservative approach to safety is strongly recommended. All personnel should

handle L-2-Hydroxyglutaric acid as a hazardous substance, implementing the more stringent

personal protective equipment (PPE) and handling protocols.

Quantitative Toxicity Data
No specific Occupational Exposure Limits (OELs) have been established for L-2-
Hydroxyglutaric acid by major regulatory bodies such as OSHA or ACGIH.[2][3][4] In the
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absence of direct data, toxicity information for structurally related compounds can provide a

useful, albeit conservative, reference. The following table summarizes available toxicity data for

glutaric acid, a related dicarboxylic acid.

Substance CAS No. Toxicity Data Reference

Glutaric acid 110-94-1
Oral LD50 (Rat): 2750

mg/kg - 6000 mg/kg

Dermal LD50 (Rabbit):

> 10000 mg/kg

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory exposure.

PPE Category Specification

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Inspect gloves for integrity before each use.

Eye/Face Protection

Safety glasses with side shields or chemical

safety goggles are required. A face shield

should be worn when there is a risk of

splashing.

Skin and Body

A lab coat or chemical-resistant apron must be

worn. Full-body protection may be necessary for

large-scale operations or in the event of a spill.

Respiratory

A NIOSH-approved respirator is recommended,

particularly when handling the powdered form or

when engineering controls are insufficient to

minimize airborne dust or aerosols.

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible.

Designate a specific area for handling L-2-Hydroxyglutaric acid to minimize the risk of

cross-contamination.

2. Handling:

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe dust or aerosols.

Weigh the solid material carefully to avoid generating dust. If possible, handle in a glove box

or powder containment hood.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Keep containers tightly closed when not in use.

3. First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and shoes. Wash the affected area with soap

and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Plan
All waste containing L-2-Hydroxyglutaric acid must be treated as hazardous waste.

Solid Waste: Collect in a designated, labeled, and sealed container.
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Liquid Waste: Collect in a designated, labeled, and sealed container. Do not dispose of down

the drain.

Contaminated Materials: Any materials used for handling or cleaning up spills (e.g., gloves,

paper towels) should be placed in the designated hazardous waste container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Safe Handling Workflow for L-2-Hydroxyglutaric
Acid
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Safe Handling Workflow for L-2-Hydroxyglutaric Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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